Cas no 2387602-53-9 (tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate)

• Product Name: tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate
• CAS No: 2387602-53-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5290895
• Update Time: 2025-08-05

tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-7-(1-hydroxyethyl)-, 1,1-dimethylethyl ester
• tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-11(18)13-8-7-12-6-5-9-17(14(12)10-13)15(19)20-16(2,3)4/h7-8,10-11,18H,5-6,9H2,1-4H3
• InChI Key： QTDCZUDUWKVSBK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC(C(O)C)=C2)CCC1

Additional information on tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate

Research Brief on tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate (CAS: 2387602-53-9)

In recent years, the compound tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate (CAS: 2387602-53-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of quinoline, has shown promising potential in various therapeutic applications, including its role as an intermediate in the synthesis of bioactive molecules. The unique structural features of this compound, such as the tert-butyl carboxylate group and the hydroxyethyl side chain, contribute to its versatility in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a key intermediate in the development of novel kinase inhibitors, which are crucial for targeting cancer pathways. The researchers employed a multi-step synthetic route, starting from commercially available quinoline derivatives, to achieve high yields and purity of the target compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structural integrity of the synthesized product.

Another significant application of tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate is its role in the development of anti-inflammatory agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a scaffold for designing small-molecule inhibitors of pro-inflammatory cytokines. The study reported that modifications to the hydroxyethyl group could significantly alter the compound's binding affinity to specific inflammatory targets, thereby modulating its therapeutic efficacy. These findings underscore the compound's adaptability in drug discovery programs.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. A recent preprint on ChemRxiv (2024) explored the solubility and stability of tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate under various physiological conditions. The results indicated that the compound exhibits favorable solubility in common organic solvents, making it suitable for formulation development. However, the study also noted that the compound's stability could be compromised under highly acidic or basic conditions, suggesting the need for protective strategies in drug delivery systems.

Looking ahead, the continued exploration of tert-butyl 7-(1-hydroxyethyl)-3,4-dihydro-2H-quinoline-1-carboxylate is expected to yield further insights into its applications. Ongoing research is investigating its potential in neurodegenerative diseases, with preliminary data suggesting its ability to cross the blood-brain barrier. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics, offering new avenues for treating complex diseases.